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Compound of Interest

Compound Name: Cy5-PEG3-TCO4

Cat. No.: B12365494 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,

specifications, and applications of Cy5-PEG3-TCO, a fluorescent labeling reagent crucial for

advanced bioorthogonal chemistry. This document is intended to serve as a valuable resource

for researchers, scientists, and professionals in the field of drug development, offering detailed

experimental protocols and key data to facilitate its effective use in the laboratory.

Core Chemical Properties and Specifications
Cy5-PEG3-TCO is a specialized chemical compound that integrates a cyanine 5 (Cy5)

fluorophore, a tri-unit polyethylene glycol (PEG3) spacer, and a trans-cyclooctene (TCO)

moiety. This unique structure enables the highly specific and efficient fluorescent labeling of

molecules containing a tetrazine group through a bioorthogonal reaction.

The key quantitative data for Cy5-PEG3-TCO are summarized in the table below for easy

reference and comparison.
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Property Specification Reference

Molecular Formula C₄₉H₆₉ClN₄O₆ [1]

Molecular Weight 845.55 g/mol [1]

Appearance Solid [2]

Color Purple to purplish-red [2]

Purity Typically >95% [2]

Solubility Soluble in DMSO and DMF

Excitation Wavelength (λex) ~646 - 651 nm

Emission Wavelength (λem) ~662 - 670 nm

The Chemistry of Bioorthogonal Labeling: TCO-
Tetrazine Ligation
The functionality of Cy5-PEG3-TCO is centered around the inverse-electron demand Diels-

Alder (iEDDA) reaction, a cornerstone of "click chemistry." This bioorthogonal reaction occurs

between the trans-cyclooctene (TCO) group of the Cy5-PEG3-TCO molecule and a tetrazine-

functionalized target molecule.

The reaction is characterized by its exceptionally fast kinetics and high specificity, proceeding

rapidly under mild, physiological conditions without the need for a cytotoxic copper catalyst.

This makes it an ideal tool for labeling sensitive biological molecules in complex environments,

including live cells. The reaction is irreversible and its progress can often be monitored by the

disappearance of the characteristic color of the tetrazine.

The inclusion of a hydrophilic PEG3 spacer in the Cy5-PEG3-TCO structure enhances its

solubility in aqueous solutions and reduces steric hindrance, facilitating the labeling of large

biomolecules such as proteins and antibodies.
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Core principle of Cy5-PEG3-TCO labeling.

Experimental Protocols
The following section provides a detailed methodology for a typical bioconjugation experiment

using Cy5-PEG3-TCO to label a tetrazine-modified protein.

Materials and Reagents
Tetrazine-modified protein (in an amine-free buffer, e.g., PBS pH 7.4)

Cy5-PEG3-TCO

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Phosphate-Buffered Saline (PBS), pH 7.4

Spin desalting columns for purification

Experimental Workflow
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The general workflow for labeling a tetrazine-modified molecule with Cy5-PEG3-TCO is a

straightforward process involving reagent preparation, the labeling reaction, and subsequent

purification of the final product.
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(Cy5-PEG3-TCO in DMSO/DMF)
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Purify Labeled Product
(e.g., Spin Desalting Column)

Analyze Product
(SDS-PAGE, Spectroscopy)
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General experimental workflow for bioconjugation.

Step-by-Step Procedure
Reagent Preparation:

Immediately before use, prepare a stock solution of Cy5-PEG3-TCO in anhydrous DMSO

or DMF at a concentration of 1-10 mM.
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Ensure the tetrazine-modified protein is in an appropriate amine-free buffer, such as PBS

at pH 7.4. If the buffer contains primary amines (e.g., Tris), a buffer exchange should be

performed using a spin desalting column.

Labeling Reaction:

In a microcentrifuge tube, combine the tetrazine-modified protein with the Cy5-PEG3-TCO

stock solution. A molar excess of Cy5-PEG3-TCO (typically 1.5 to 5-fold) is recommended

to ensure efficient labeling.

The final concentration of the organic solvent (DMSO or DMF) should be kept below 10%

(v/v) to avoid protein precipitation.

Incubate the reaction mixture for 30-60 minutes at room temperature or for 1-2 hours at

4°C, protected from light. The optimal incubation time may vary depending on the specific

reactants and their concentrations.

Purification:

Following incubation, remove the unreacted Cy5-PEG3-TCO using a spin desalting

column equilibrated with the desired storage buffer (e.g., PBS). This step is crucial to

prevent interference from the free dye in downstream applications.

Analysis and Storage:

The success of the labeling reaction can be confirmed by methods such as SDS-PAGE,

where a fluorescent band corresponding to the molecular weight of the labeled protein will

be visible under appropriate illumination. Spectroscopic analysis can also be used to

determine the degree of labeling.

Store the purified, fluorescently labeled protein at 4°C, protected from light. For long-term

storage, -20°C or -80°C is recommended.

Safety and Handling
According to the Safety Data Sheet, Cy5-PEG3-TCO is not classified as a hazardous

substance or mixture. However, as with all laboratory chemicals, it is recommended to handle
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the compound with care, using appropriate personal protective equipment (PPE), including

gloves and safety glasses. In case of contact with eyes or skin, rinse thoroughly with water.

Stability and Storage
For optimal performance and to prevent degradation, Cy5-PEG3-TCO should be stored at

-20°C in a dry, dark environment. When stored as a solution in an organic solvent, it is

recommended to aliquot and store at -80°C to avoid repeated freeze-thaw cycles. TCO

compounds are known to have a finite shelf-life and should be used fresh for best results.

Signaling Pathway and Application Visualization
The primary application of Cy5-PEG3-TCO is in a pre-targeting strategy for live-cell imaging.

This involves the initial targeting of a cell-surface receptor with a tetrazine-modified antibody,

followed by the introduction of the Cy5-PEG3-TCO, which then specifically binds to the

tetrazine, allowing for fluorescent visualization of the targeted cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12365494#cy5-peg3-tco-chemical-properties-and-
specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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